Cas no 2098093-58-2 (3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanimidamide)

• Product Name: 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanimidamide
• CAS No: 2098093-58-2
• MF: C₇H₉F₃N₄
• MW: 206.168370962143
• CID: 5042172
• Update Time: 2025-05-26

3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanimidamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-(trifluoromethyl)-1H-pyrazol-4-yl)propanimidamide
• 3-[5-(trifluoromethyl)-1H-pyrazol-4-yl]propanimidamide
• 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanimidamide

• Inchi： 1S/C7H9F3N4/c8-7(9,10)6-4(3-13-14-6)1-2-5(11)12/h3H,1-2H2,(H3,11,12)(H,13,14)
• InChI Key： AYUZFRISLCYOBA-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)CCC(=N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 0.3
• Topological Polar Surface Area: 78.6

Additional information on 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanimidamide

Latest Research on 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanimidamide (CAS: 2098093-58-2) in Chemical Biology and Pharmaceutical Applications

The compound 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanimidamide (CAS: 2098093-58-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanimidamide as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its trifluoromethyl pyrazole moiety is particularly noteworthy, as it enhances the compound's metabolic stability and binding affinity to target proteins. Researchers have successfully employed this compound in the development of inhibitors for enzymes such as kinases and proteases, which are critical in cancer and inflammatory diseases.

One of the most promising applications of 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanimidamide is in the field of oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective kinase inhibitors. The study reported that derivatives of this compound exhibited potent inhibitory activity against specific cancer cell lines, with IC50 values in the nanomolar range. These findings suggest its potential as a scaffold for next-generation anticancer agents.

In addition to its anticancer properties, recent research has explored the compound's utility in treating infectious diseases. A team of researchers from the University of Cambridge published a paper in Bioorganic & Medicinal Chemistry Letters, detailing the compound's role in the development of novel antimicrobial agents. The study revealed that structural modifications of 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanimidamide led to enhanced activity against drug-resistant bacterial strains, highlighting its versatility in drug design.

The synthesis of 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanimidamide has also been optimized in recent years. A 2022 publication in Organic Process Research & Development described a scalable and cost-effective synthetic route, which significantly improved the compound's accessibility for further research and development. This advancement is expected to accelerate the exploration of its therapeutic potential and facilitate its integration into drug discovery pipelines.

Despite these promising developments, challenges remain in fully harnessing the potential of 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanimidamide. Issues such as bioavailability and off-target effects need to be addressed through further structural optimization and in vivo studies. Nevertheless, the compound's unique chemical properties and demonstrated biological activities make it a valuable candidate for continued investigation in the pharmaceutical and chemical biology fields.

In conclusion, 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanimidamide (CAS: 2098093-58-2) represents a promising scaffold for the development of novel therapeutic agents. Its applications in oncology, infectious diseases, and beyond underscore its versatility and potential impact on drug discovery. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic scope to address unmet medical needs.